4-Fluoro-7-methoxybenzo[D]thiazole

• Molecular Formula: C8H6FNOS
• Molecular Weight: 183.20 g/mol
• IUPAC Name: 4-fluoro-7-methoxy-1,3-benzothiazole
• InChI: InChI=1S/C8H6FNOS/c1-11-6-3-2-5(9)7-8(6)12-4-10-7/h2-4H,1H3
• InChI Key: WQKPGLBDBBMIQN-UHFFFAOYSA-N
• Canonical SMILES: COC1=C2C(=C(C=C1)F)N=CS2

Description

4-Fluoro-7-methoxybenzo[D]thiazole is a useful research compound. Its molecular formula is C8H6FNOS and its molecular weight is 183.20 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 4-fluoro-7-methoxy-1,3-benzothiazol-2-amine (C12) (15.40 g, 77.69 mmol) in 1,4-dioxane (700 mL) was added isoamyl nitrite (15.0 mL, 111.6 mmol). The reaction mixture was stirred at 85° C. for 18 hours and then cooled to room temperature. The solvent was removed in vacuo, and purification was carried out with silica gel chromatography (Eluant: 1:1 dichloromethane/hexanes) to afford the title compound as a yellow solid. Yield: 12.0 g, 65.5 mmol, 84%. 1H NMR (300 MHz, CDCl3) δ 3.98 (s, 3H), 6.77 (m, 1H), 7.16 (m, 1H), 8.98 (s, 1H).